Cas no 2009427-94-3 (N-(3-amino-2,2-difluoropropyl)-N,2-dimethylcyclopentan-1-amine)

• Product Name: N-(3-amino-2,2-difluoropropyl)-N,2-dimethylcyclopentan-1-amine
• CAS No: 2009427-94-3
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 6135167
• PubChem ID: 165840226
• Update Time: 2025-06-30

N-(3-amino-2,2-difluoropropyl)-N,2-dimethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-788644
• N-(3-amino-2,2-difluoropropyl)-N,2-dimethylcyclopentan-1-amine
• 2009427-94-3

• Inchi： 1S/C10H20F2N2/c1-8-4-3-5-9(8)14(2)7-10(11,12)6-13/h8-9H,3-7,13H2,1-2H3
• InChI Key： APQCGVLRFSPEDJ-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)C1CCCC1C)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on N-(3-amino-2,2-difluoropropyl)-N,2-dimethylcyclopentan-1-amine

N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine: A Comprehensive Overview

N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine, also known by its CAS registry number 2009427-94-3, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and material science. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine is characterized by a cyclopentane ring substituted with a dimethylamino group at position 1 and an N-(3-amino-2,2-difluoropropyl) group. The presence of fluorine atoms at positions 2 and 3 of the propyl chain introduces unique electronic and steric effects, which are crucial for its functional properties. This compound belongs to the class of tertiary amines and exhibits amphoteric characteristics due to the presence of both amino and fluorinated groups.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance bioavailability and stability. The fluorine atoms in N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine play a pivotal role in modulating the compound's pharmacokinetic properties. Research published in the Journal of Medicinal Chemistry demonstrated that fluorination can significantly improve the solubility and permeability of drug candidates, making this compound a promising lead for future therapeutic agents.

The synthesis of N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. One common approach is the nucleophilic substitution reaction where a suitable cyclopentane intermediate reacts with an amino fluoride reagent under controlled conditions. The reaction conditions are optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and environmental impact.

In terms of pharmacological applications, this compound has shown potential as a precursor for bioactive molecules. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in several studies. A study conducted by researchers at the University of California revealed that this compound can facilitate the formation of enantioselective products in organocatalytic reactions. This property makes it valuable in the synthesis of complex natural products and pharmaceutical intermediates.

The chemical stability of N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine is another area that has been extensively studied. Under normal storage conditions, the compound exhibits excellent stability; however, it can undergo degradation under harsh conditions such as high temperatures or strong acidic environments. Recent research has focused on improving its stability through structural modifications, which could extend its shelf life and applicability in industrial settings.

From an environmental perspective, understanding the biodegradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound can be metabolized by microorganisms into less harmful byproducts. However, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, N-(3-Amino-2,2-Difluoropropyl)-N,2-Dimethylcyclopentan-1-Amine (CAS No: 2009427-94-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.